Cas no 1170865-71-0 ((4-Iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile)

• Product Name: (4-Iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile
• CAS No: 1170865-71-0
• MF: C₇H₈IN₃
• MW: 261.062993049622
• MDL: MFCD12026947
• CID: 3047110
• PubChem ID: 25219373
• Update Time: 2025-11-02

(4-Iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• (4-Iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile
• AKOS002657095
• STK503260
• 1170865-71-0
• 2-(4-Iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile
• 2-(4-iodo-3,5-dimethylpyrazol-1-yl)acetonitrile
• LS-01724
• CS-0329448
• ALBB-004628
• MFCD12026947

• MDL： MFCD12026947
• Inchi： 1S/C7H8IN3/c1-5-7(8)6(2)11(10-5)4-3-9/h4H2,1-2H3
• InChI Key： DGJVLJHOVDLWGH-UHFFFAOYSA-N
• SMILES： N1(CC#N)C(C)=C(I)C(C)=N1

Computed Properties

• Exact Mass: 260.97629g/mol
• Monoisotopic Mass: 260.97629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6Ų

Additional information on (4-Iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile

Comprehensive Guide to (4-Iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile (CAS No. 1170865-71-0)

(4-Iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile is a specialized chemical compound with the CAS number 1170865-71-0. This compound belongs to the class of pyrazole derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and material science. The presence of an iodo group and a nitrile functionality in its structure makes it a valuable intermediate in organic synthesis.

The molecular formula of (4-Iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile is C7H8IN3, and it features a pyrazole ring substituted with methyl groups at positions 3 and 5, and an iodine atom at position 4. The acetonitrile moiety is attached to the nitrogen atom of the pyrazole ring, enhancing its reactivity and utility in various chemical reactions. Researchers and industries often seek this compound for its role in synthesizing more complex molecules.

One of the key reasons for the growing interest in (4-Iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile is its potential application in drug discovery. Pyrazole derivatives are known for their biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The iodine atom in this compound allows for further functionalization via cross-coupling reactions, such as the Suzuki-Miyaura or Sonogashira reactions, which are pivotal in modern medicinal chemistry.

In addition to pharmaceuticals, (4-Iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile finds use in agrochemical research. Pyrazole-based compounds are often employed in the development of pesticides and herbicides due to their ability to interact with biological targets. The nitrile group in this compound can serve as a precursor for carboxylic acids or amides, further expanding its utility in designing novel agrochemicals.

The synthesis of (4-Iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile typically involves the reaction of 3,5-dimethyl-1H-pyrazole with iodine and subsequent functionalization with acetonitrile. The process requires careful control of reaction conditions to ensure high yield and purity. Advanced techniques like HPLC and NMR spectroscopy are commonly used to characterize and validate the compound's structure.

From a market perspective, the demand for (4-Iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile is driven by the increasing focus on custom synthesis and contract research organizations (CROs). Companies specializing in fine chemicals and intermediates often list this compound in their catalogs, catering to the needs of academic and industrial researchers. Its CAS number 1170865-71-0 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance.

Safety and handling of (4-Iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile are critical considerations. While it is not classified as a hazardous material, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and proper ventilation. Researchers are advised to consult the Material Safety Data Sheet (MSDS) for detailed guidelines on storage and disposal.

In the context of green chemistry, there is ongoing research to develop more sustainable methods for synthesizing pyrazole derivatives like (4-Iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile. Innovations such as catalyst recycling and solvent-free reactions are being explored to minimize environmental impact. These advancements align with the global push toward eco-friendly chemical processes.

For those interested in purchasing (4-Iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile, it is essential to verify the supplier's credibility and the compound's purity. Reputable suppliers often provide analytical certificates and technical support to ensure the product meets the required specifications. Bulk quantities may be available for industrial-scale applications, while smaller quantities are suitable for laboratory research.

The future of (4-Iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile looks promising, with potential applications expanding into material science and nanotechnology. Its unique structure allows for incorporation into polymers and coatings, offering enhanced properties such as thermal stability and conductivity. As research progresses, new uses for this versatile compound are likely to emerge.

In summary, (4-Iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile (CAS No. 1170865-71-0) is a valuable chemical intermediate with broad applications in pharmaceuticals, agrochemicals, and beyond. Its synthesis, properties, and potential uses make it a subject of ongoing interest in the scientific community. By staying informed about the latest developments, researchers can leverage this compound to drive innovation in their respective fields.